Cas no 3707-27-5 (3(2H)-Pyridazinone, 4-chloro-5-(ethylamino)-2-phenyl-)
3707-27-5 structure
Product Name:3(2H)-Pyridazinone, 4-chloro-5-(ethylamino)-2-phenyl-
CAS No:3707-27-5
MF:C12H12ClN3O
MW:249.696181297302
CID:2824433
PubChem ID:9280862
Update Time:2025-04-21
3(2H)-Pyridazinone, 4-chloro-5-(ethylamino)-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3707-27-5
- DTXSID80429412
- 4-Chloro-5-(ethylamino)-2-phenylpyridazin-3(2H)-one
- 3(2H)-Pyridazinone, 4-chloro-5-(ethylamino)-2-phenyl-
-
- Inchi: 1S/C12H12ClN3O/c1-2-14-10-8-15-16(12(17)11(10)13)9-6-4-3-5-7-9/h3-8,14H,2H2,1H3
- InChI Key: LWHGOMAVGFRIIC-UHFFFAOYSA-N
- SMILES: ClC1C(N(C2C=CC=CC=2)N=CC=1NCC)=O
Computed Properties
- Exact Mass: 249.0668897Da
- Monoisotopic Mass: 249.0668897Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 44.7Ų
3(2H)-Pyridazinone, 4-chloro-5-(ethylamino)-2-phenyl- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3707-27-5 (3(2H)-Pyridazinone, 4-chloro-5-(ethylamino)-2-phenyl-) Related Products
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